Cas no 1956356-07-2 (Tert-Butyl 3-((1-(pyrimidin-2-yl)pyrrolidin-3-yl)carbamoyl)azetidine-1-carboxylate)

Tert-Butyl 3-((1-(pyrimidin-2-yl)pyrrolidin-3-yl)carbamoyl)azetidine-1-carboxylate is a specialized organic compound featuring a pyrimidine-pyrrolidine core linked to an azetidine carbamate moiety. Its structural complexity makes it valuable in medicinal chemistry, particularly as an intermediate in the synthesis of biologically active molecules. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic processes, while the pyrimidine ring offers potential for hydrogen bonding and π-stacking interactions, aiding in target binding. This compound is particularly useful in the development of kinase inhibitors or other small-molecule therapeutics due to its modular design, allowing for further functionalization. Its well-defined reactivity profile ensures consistent performance in multi-step syntheses.
Tert-Butyl 3-((1-(pyrimidin-2-yl)pyrrolidin-3-yl)carbamoyl)azetidine-1-carboxylate structure
1956356-07-2 structure
Product Name:Tert-Butyl 3-((1-(pyrimidin-2-yl)pyrrolidin-3-yl)carbamoyl)azetidine-1-carboxylate
CAS No:1956356-07-2
MF:C17H25N5O3
MW:347.412103414536
CID:5059445
Update Time:2025-05-24

Tert-Butyl 3-((1-(pyrimidin-2-yl)pyrrolidin-3-yl)carbamoyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-((1-(pyrimidin-2-yl)pyrrolidin-3-yl)carbamoyl)azetidine-1-carboxylate
    • t-Butyl 3-((1-(pyrimidin-2-yl)pyrrolidin-3-yl)carbamoyl)azetidine-1-carboxylate
    • Tert-Butyl 3-((1-(pyrimidin-2-yl)pyrrolidin-3-yl)carbamoyl)azetidine-1-carboxylate
    • Inchi: 1S/C17H25N5O3/c1-17(2,3)25-16(24)22-9-12(10-22)14(23)20-13-5-8-21(11-13)15-18-6-4-7-19-15/h4,6-7,12-13H,5,8-11H2,1-3H3,(H,20,23)
    • InChI Key: GRZWGTRUTYVEFM-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CC(C(NC2CN(C3N=CC=CN=3)CC2)=O)C1)=O

Computed Properties

  • Exact Mass: 347.19573968 g/mol
  • Monoisotopic Mass: 347.19573968 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 495
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 87.7
  • Molecular Weight: 347.4

Tert-Butyl 3-((1-(pyrimidin-2-yl)pyrrolidin-3-yl)carbamoyl)azetidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM284901-1g
tert-Butyl 3-((1-(pyrimidin-2-yl)pyrrolidin-3-yl)carbamoyl)azetidine-1-carboxylate
1956356-07-2 95%
1g
$684 2023-03-07
Chemenu
CM284901-1g
tert-Butyl 3-((1-(pyrimidin-2-yl)pyrrolidin-3-yl)carbamoyl)azetidine-1-carboxylate
1956356-07-2 95%
1g
$731 2021-08-18
Chemenu
CM284901-5g
tert-Butyl 3-((1-(pyrimidin-2-yl)pyrrolidin-3-yl)carbamoyl)azetidine-1-carboxylate
1956356-07-2 95%
5g
$2194 2021-08-18

Additional information on Tert-Butyl 3-((1-(pyrimidin-2-yl)pyrrolidin-3-yl)carbamoyl)azetidine-1-carboxylate

Recent Advances in the Study of Tert-Butyl 3-((1-(pyrimidin-2-yl)pyrrolidin-3-yl)carbamoyl)azetidine-1-carboxylate (CAS: 1956356-07-2)

The compound Tert-Butyl 3-((1-(pyrimidin-2-yl)pyrrolidin-3-yl)carbamoyl)azetidine-1-carboxylate (CAS: 1956356-07-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing provides an overview of the latest research findings, synthesis methods, and biological activities associated with this compound.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel small-molecule inhibitors targeting protein-protein interactions (PPIs) and kinases. Its unique structural features, including the azetidine and pyrimidine moieties, make it a versatile scaffold for designing bioactive molecules. Researchers have successfully utilized this compound in the development of potential therapeutics for cancer, inflammatory diseases, and neurological disorders.

One of the most notable advancements is the optimization of the synthetic route for Tert-Butyl 3-((1-(pyrimidin-2-yl)pyrrolidin-3-yl)carbamoyl)azetidine-1-carboxylate. A recent publication in the Journal of Medicinal Chemistry detailed a high-yield, scalable synthesis method that improves both efficiency and purity. The method involves a multi-step process starting from commercially available precursors, with key steps including carbamoylation and Boc protection.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of this compound exhibit promising inhibitory effects on specific kinase targets, such as PI3K and mTOR, which are critical in cancer cell signaling pathways. These findings suggest potential applications in oncology, particularly in the development of targeted therapies for resistant cancers.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the binding modes and pharmacophore features of this compound. These studies have identified key structural modifications that enhance both potency and selectivity, paving the way for the design of next-generation inhibitors.

Despite these promising developments, challenges remain, including the need for further in vivo validation and toxicity profiling. Current research efforts are focused on addressing these gaps, with several preclinical studies underway. The compound's potential for combination therapies and its role in overcoming drug resistance are also areas of active investigation.

In conclusion, Tert-Butyl 3-((1-(pyrimidin-2-yl)pyrrolidin-3-yl)carbamoyl)azetidine-1-carboxylate represents a valuable scaffold in medicinal chemistry with broad therapeutic potential. Continued research and development efforts are expected to yield novel drug candidates based on this compound, contributing to advancements in the treatment of various diseases.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.